![molecular formula C20H24FN3O2 B4117968 N-(4-ethoxyphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide](/img/structure/B4117968.png)
N-(4-ethoxyphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide
Overview
Description
N-(4-ethoxyphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide, also known as EFDP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EFDP is a piperazine derivative that belongs to the class of psychoactive substances. It has been investigated for its potential use as a pharmacological tool in neuroscience research.
Mechanism of Action
The exact mechanism of action of N-(4-ethoxyphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide is not fully understood. However, it is believed to exert its effects by modulating the activity of various neurotransmitters in the brain, including dopamine and serotonin. This compound has been shown to act as a partial agonist at the dopamine D2 receptor and a partial antagonist at the serotonin 5-HT2A receptor.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects in animal models. It has been shown to increase dopamine release in the prefrontal cortex and striatum, which may contribute to its potential use in the treatment of schizophrenia. This compound has also been shown to have anxiolytic and antidepressant effects, which may be mediated by its effects on the serotonin system.
Advantages and Limitations for Lab Experiments
One advantage of N-(4-ethoxyphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide is its relatively simple synthesis method, which makes it readily available for laboratory use. This compound has also been shown to have a high affinity for various receptors in the brain, which makes it a useful pharmacological tool for investigating the role of these receptors in neurological disorders. However, one limitation of this compound is its potential for off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on N-(4-ethoxyphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide. One area of interest is its potential use in the treatment of neurological disorders, such as schizophrenia, depression, and anxiety. Further studies are needed to determine the efficacy and safety of this compound in these conditions. Another area of interest is the development of more selective this compound analogs, which may reduce the potential for off-target effects. Additionally, studies investigating the long-term effects of this compound on the brain and behavior are needed to fully understand its potential as a pharmacological tool.
Scientific Research Applications
N-(4-ethoxyphenyl)-4-(4-fluorobenzyl)-1-piperazinecarboxamide has been investigated for its potential use as a pharmacological tool in neuroscience research. It has been shown to have affinity for various receptors in the brain, including the dopamine D2 receptor, serotonin 5-HT2A receptor, and sigma-1 receptor. This compound has been used in studies investigating the role of these receptors in various neurological disorders, including schizophrenia, depression, and anxiety.
properties
IUPAC Name |
N-(4-ethoxyphenyl)-4-[(4-fluorophenyl)methyl]piperazine-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24FN3O2/c1-2-26-19-9-7-18(8-10-19)22-20(25)24-13-11-23(12-14-24)15-16-3-5-17(21)6-4-16/h3-10H,2,11-15H2,1H3,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVYILPVPOZCJIV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)N2CCN(CC2)CC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24FN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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